6-Amino-8-(2,5-dichlorophenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,5-dichlorophenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-00-6
VCID:
VC0459207
InChI:
InChI=1S/C20H17Cl2N5/c1-2-27-6-5-13-15(8-23)19(26)20(10-24,11-25)18(16(13)9-27)14-7-12(21)3-4-17(14)22/h3-5,7,16,18H,2,6,9,26H2,1H3/t16-,18+/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)Cl)Cl
Molecular Formula:
C20H17Cl2N5
Molecular Weight:
398.3g/mol
6-Amino-8-(2,5-dichlorophenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-00-6
Main Products
VCID: VC0459207
Molecular Formula: C20H17Cl2N5
Molecular Weight: 398.3g/mol
| CAS No. | 494792-00-6 |
|---|---|
| Product Name | 6-Amino-8-(2,5-dichlorophenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C20H17Cl2N5 |
| Molecular Weight | 398.3g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,5-dichlorophenyl)-2-ethyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C20H17Cl2N5/c1-2-27-6-5-13-15(8-23)19(26)20(10-24,11-25)18(16(13)9-27)14-7-12(21)3-4-17(14)22/h3-5,7,16,18H,2,6,9,26H2,1H3/t16-,18+/m0/s1 |
| Standard InChIKey | QVQWIHDOTPIENF-FUHWJXTLSA-N |
| Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)Cl)Cl |
| SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)Cl)Cl |
| Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)Cl)Cl |
| PubChem Compound | 1086191 |
| Last Modified | Nov 11 2021 |
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